Cas no 2639418-48-5 (3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid
• CAS No: 2639418-48-5
• MF: C₁₅H₂₁N₅O₄
• MW: 335.358342885971
• CID: 5663248
• PubChem ID: 165897880
• Update Time: 2025-06-08

3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722617
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• 2639418-48-5
• 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid

• Inchi： 1S/C15H21N5O4/c1-8-10(6-7-11(21)22)9(2)20-13(16-8)17-12(19-20)18-14(23)24-15(3,4)5/h6-7H2,1-5H3,(H,21,22)(H,18,19,23)
• InChI Key： NRLUVTAOZFIYSN-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C2N=C(C)C(CCC(=O)O)=C(C)N2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.15935417g/mol
• Monoisotopic Mass: 335.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 119Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid

Recent Advances in the Study of 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid (CAS: 2639418-48-5)

The compound 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid (CAS: 2639418-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrimidine core and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of this compound's role as a modulator of enzymatic activity. Preliminary findings suggest that it exhibits inhibitory effects on specific kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. The Boc-protected amino group appears to enhance the compound's stability and bioavailability, making it a viable candidate for further preclinical development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and interactions with target proteins.

In addition to its enzymatic modulation, recent studies have investigated the compound's potential in targeting protein-protein interactions (PPIs). PPIs are notoriously challenging to target with small molecules, but the unique structural features of 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid have shown promise in disrupting specific interactions involved in disease pathways. For instance, it has been reported to interfere with the binding of transcription factors to DNA, thereby modulating gene expression in cancer cells.

Another significant advancement is the development of novel synthetic routes for this compound. Traditional methods often involve multi-step reactions with low yields, but recent innovations have streamlined the synthesis, improving both efficiency and scalability. These advancements are crucial for enabling large-scale production and facilitating further pharmacological studies. Researchers have also explored derivatization strategies to enhance the compound's potency and selectivity, leading to the identification of several analogs with improved therapeutic profiles.

The pharmacokinetic properties of 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid have also been a focal point of recent investigations. Studies in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a safe and effective therapeutic agent. However, further studies are needed to assess its long-term toxicity and metabolic stability in humans.

In conclusion, the compound 3-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)propanoic acid (CAS: 2639418-48-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.